Cyanine5 tetrazine
Overview
Description
Tetrazine-cyclooctene (TCO) ligation is one of the fastest bioconjugation reactions known to date. In order to use it for fluorescent labeling, a fluorescent reporter molecule bearing one of the reacting groups is necessary. Cyanine5 tetrazine is a molecule bearing Cyanine5 fluorophore, and tetrazine moiety. Cyanine5 is a very popular fluorophore compatible with numerous instruments.
Scientific Research Applications
Near-Infrared Fluorogenic Dyes : Tetrazine-based fluorogenic dyes, including those based on Cyanine5 tetrazine, have been developed for wash-free imaging of biomolecules in live cells. These dyes offer near-infrared (NIR) emission wavelengths up to ~790 nm, enabling enhanced imaging capabilities in biological research (Chen et al., 2020).
Super-Resolution Imaging : Cyanine-Tetrazine probes have been synthesized for no-wash super-resolution imaging in biological studies. These probes, including Tet-Cy3, can be used in Stimulated Emission Depletion (STED) microscopy for bioorthogonal labeling of proteins like actin, enabling detailed cellular imaging (Knorr et al., 2018).
Pretargeted Imaging in Live Cells : Tetrazine-based cycloadditions are useful for live cell labeling. For instance, tetrazine-conjugated NIR fluorochromes can selectively label pretargeted antibodies on live cells, facilitating in vitro and potentially in vivo imaging applications (Devaraj et al., 2008).
Bioorthogonal Conjugation : A series of 1,2,4,5-tetrazines, including variations for bioorthogonal labeling and cell detection, have been synthesized and characterized. These compounds vary in stability and reactivity, providing diverse applications in biological experiments (Karver et al., 2011).
Expanding In Vivo Chemistry : Advances in tetrazine ligations have expanded their utility in live cell and in vivo chemistry, particularly in the development of imaging probes for modalities like positron emission tomography. This includes new syntheses of tetrazine and dienophile precursors for targeted imaging of cancer cell biomarkers (Šečkutė & Devaraj, 2013).
mRNA Detection : A bioorthogonal near-infrared fluorogenic probe for mRNA detection utilizes tetrazine chemistry. This approach enables the visualization of RNA in living cells, expanding the potential for studying gene expression and cellular processes (Wu et al., 2016).
Super-Resolution Microscopy with Bioorthogonal Labeling : Tetrazine-dyes enable efficient and specific labeling for super-resolution microscopy. This approach allows for high-resolution imaging of proteins within cells, enhancing the understanding of cellular mechanisms (Beliu et al., 2019).
properties
Molecular Formula |
C42H48N7O+ |
|---|---|
Molecular Weight |
666.89 |
IUPAC Name |
6-[3,3-dimethyl-2-[5-(1,3,3-trimethylindol-1-ium-2-yl)penta-2,4-dienylidene]indol-1-yl]-N-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]hexanamide |
InChI |
InChI=1S/C42H47N7O/c1-30-44-46-40(47-45-30)32-26-24-31(25-27-32)29-43-39(50)23-11-8-16-28-49-36-20-15-13-18-34(36)42(4,5)38(49)22-10-7-9-21-37-41(2,3)33-17-12-14-19-35(33)48(37)6/h7,9-10,12-15,17-22,24-27H,8,11,16,23,28-29H2,1-6H3/p+1 |
InChI Key |
ZDOMAUDBTABOBX-UHFFFAOYSA-O |
SMILES |
CC1=NN=C(N=N1)C2=CC=C(C=C2)CNC(=O)CCCCCN3C4=CC=CC=C4C(C3=CC=CC=CC5=[N+](C6=CC=CC=C6C5(C)C)C)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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